7-{[5-(4-fluorophenyl)-2H-tetrazol-2-yl]acetyl}-2-oxa-7-azaspiro[4.5]decane

• IUPAC Name: 2-[5-(4-fluorophenyl)tetrazol-2-yl]-1-(2-oxa-9-azaspiro[4.5]decan-9-yl)ethanone
• InChI: InChI=1S/C17H20FN5O2/c18-14-4-2-13(3-5-14)16-19-21-23(20-16)10-15(24)22-8-1-6-17(11-22)7-9-25-12-17/h2-5H,1,6-12H2
• InChI Key: OVNIPAANQDRTIK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCOC2)CN(C1)C(=O)CN3N=C(N=N3)C4=CC=C(C=C4)F
• Molecular Formula: C17H20FN5O2
• Molecular Weight: 345.4 g/mol

Description

7-{[5-(4-fluorophenyl)-2H-tetrazol-2-yl]acetyl}-2-oxa-7-azaspiro[4.5]decane is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a member of the spirocyclic family of compounds, which are known for their unique structural properties and diverse biological activities.

Mechanism of Action

The mechanism of action of 7-{[5-(4-fluorophenyl)-2H-tetrazol-2-yl]acetyl}-2-oxa-7-azaspiro[4.5]decane is complex and involves multiple pathways in the human body. This compound has been shown to interact with specific receptors and enzymes, leading to changes in cellular signaling and gene expression. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-{[5-(4-fluorophenyl)-2H-tetrazol-2-yl]acetyl}-2-oxa-7-azaspiro[4.5]decane are diverse and depend on the specific target of the compound. This compound has been shown to modulate the activity of enzymes involved in cellular metabolism, as well as receptors involved in neurotransmission and inflammation. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

The advantages of using 7-{[5-(4-fluorophenyl)-2H-tetrazol-2-yl]acetyl}-2-oxa-7-azaspiro[4.5]decane in lab experiments include its high potency and specificity for certain targets, as well as its ability to modulate multiple pathways in the human body. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for specialized expertise in organic chemistry.

Future Directions

There are numerous future directions for research on 7-{[5-(4-fluorophenyl)-2H-tetrazol-2-yl]acetyl}-2-oxa-7-azaspiro[4.5]decane. Some potential areas of focus include further elucidation of the compound's mechanism of action, identification of new targets for the compound, and optimization of the synthesis method to improve yields and purity. Additionally, this compound may have potential applications in the development of new therapeutics for various diseases, and further research in this area is warranted.

Synthesis Methods

The synthesis of 7-{[5-(4-fluorophenyl)-2H-tetrazol-2-yl]acetyl}-2-oxa-7-azaspiro[4.5]decane involves a multi-step process that requires expertise in organic chemistry. The starting materials for the synthesis are commercially available, and the reaction conditions are carefully controlled to ensure high yields and purity of the final product.

Scientific Research Applications

The potential applications of 7-{[5-(4-fluorophenyl)-2H-tetrazol-2-yl]acetyl}-2-oxa-7-azaspiro[4.5]decane in scientific research are numerous. This compound has been studied extensively for its ability to modulate the activity of certain enzymes and receptors in the human body. Additionally, this compound has shown promise as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.